1-(2-Ethoxyethoxy)-2-nitrobenzene
Cat. No. B8025984
M. Wt: 211.21 g/mol
InChI Key: YBMQABXNYDZJNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04203901
Procedure details
2-Nitrophenol (91.0 g., 0.65 mole), 2-bromoethyl ethyl ether (100.0 g., 0.65 mole), anhydrous potassium carbonate (9.0 g, 0.72 mole) and acetone (1 liter) were refluxed for 65 hours. The reaction mixture was filtered, and the acetone removed by rotary evaporation. The residue was partitioned between 200 ml. of dichloromethane and 100 ml water. The organic phase was further washed with 200 ml. of 10% sodium hydroxide followed by 100 cc of water. The product (58.0 g) was obtained in 42% yield by a vacuum distillation (100°-120° C./0.5 mm).
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=1[OH:10])([O-:3])=[O:2].[CH2:11]([O:13][CH2:14][CH2:15]Br)[CH3:12].C(=O)([O-])[O-].[K+].[K+]>CC(C)=O>[CH2:11]([O:13][CH2:14][CH2:15][O:10][C:5]1[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=1[N+:1]([O-:3])=[O:2])[CH3:12] |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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91 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=C(C=CC=C1)O
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Name
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Quantity
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100 g
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Type
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reactant
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Smiles
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C(C)OCCBr
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Name
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Quantity
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9 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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1 L
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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the acetone removed by rotary evaporation
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was partitioned between 200 ml
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WASH
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Type
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WASH
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Details
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The organic phase was further washed with 200 ml
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)OCCOC1=C(C=CC=C1)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 58 g | |
| YIELD: PERCENTYIELD | 42% | |
| YIELD: CALCULATEDPERCENTYIELD | 42.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
